Cas no 34633-30-2 (1,3-Benzenedicarbonitrile, 5-bromo-4-hydroxy-)

• Product Name: 1,3-Benzenedicarbonitrile, 5-bromo-4-hydroxy-
• CAS No: 34633-30-2
• MF: C₈H₃BrN₂O
• MW: 223.026220560074
• CID: 1469314
• Update Time: 2024-08-24

1,3-Benzenedicarbonitrile, 5-bromo-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 5-bromo-4-hydroxy-

• Inchi： 1S/C8H3BrN2O/c9-7-2-5(3-10)1-6(4-11)8(7)12/h1-2,12H
• InChI Key： XUVSKUZWJCIOLO-UHFFFAOYSA-N
• SMILES： C1(C#N)=CC(Br)=C(O)C(C#N)=C1

Computed Properties

• Exact Mass: 221.94289

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 288.0±40.0 °C(Predicted)
• PSA: 67.81
• pka: 3.52±0.23(Predicted)